4-{[(3-fluorophenyl)amino]sulfonyl}-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide

• IUPAC Name: 4-[(3-fluorophenyl)sulfamoyl]-N-(5-methyl-1,2-oxazol-3-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H12FN3O4S2/c1-9-5-14(18-23-9)17-15(20)13-7-12(8-24-13)25(21,22)19-11-4-2-3-10(16)6-11/h2-8,19H,1H3,(H,17,18,20)
• InChI Key: DZNLRKJOOOVMMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CC(=CS2)S(=O)(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C15H12FN3O4S2
• Molecular Weight: 381.4 g/mol

Description

4-{[(3-fluorophenyl)amino]sulfonyl}-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C15H12FN3O4S2 and its molecular weight is 381.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 381.02532638 g/mol and the complexity rating of the compound is 586. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activity

A study by Janakiramudu et al. (2017) focused on sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline, a compound related to the one , and their antimicrobial activity. The research highlighted the synthesis of new derivatives and their effectiveness against various bacteria and fungi, indicating potential applications in antimicrobial treatments (Janakiramudu et al., 2017).

Antiandrogen Activity

Tucker et al. (1988) explored nonsteroidal antiandrogens, synthesizing and examining the structure-activity relationships of 3-substituted derivatives of 2-hydroxypropionanilides. These studies contribute to understanding the potential use of such compounds in treating androgen-responsive diseases (Tucker et al., 1988).

Antiproliferative Activities

Mert et al. (2014) synthesized pyrazole-sulfonamide derivatives and evaluated their antiproliferative activities against certain cell lines. This research is significant for the potential development of new anticancer drugs (Mert et al., 2014).

Materials Science Applications

Hsiao et al. (1997) and Liu et al. (2013) conducted studies on the synthesis and properties of aromatic polyamides based on ether-sulfone-dicarboxylic acids. These materials have applications in various industries due to their thermal stability and solubility properties (Hsiao et al., 1997); (Liu et al., 2013).

Enzyme Inhibition

Ilies et al. (2003) researched halogenated sulfonamides as inhibitors of the enzyme carbonic anhydrase IX, relevant for potential antitumor agents. This study contributes to the understanding of selective enzyme inhibition in cancer treatment (Ilies et al., 2003).